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Compound Name:
Benzo[d]isothiazol-5-ylboronic

acid

Cat. No.: B13428454

Get Quote

Executive Summary
The benzo[d]isothiazole (BDI) scaffold is a privileged pharmacophore in medicinal chemistry,

serving as a bioisostere for indole and benzothiophene in antipsychotics (e.g., Lurasidone,

Ziprasidone) and antivirals. However, its functionalization is often bottlenecked by the lability of

the isothiazole ring toward strong nucleophiles (ring-opening via N–S bond cleavage).

This guide details the boronic acid-mediated functionalization of the BDI core. Unlike traditional

nucleophilic aromatic substitution (

), which is limited to specific activated positions, boronic acid handles allow for modular C–C
bond formation at both the heterocyclic (C3) and benzenoid (C4–C7) positions. We present
three validated protocols:

Electrophilic Coupling: Reacting 3-halo-BDI with external boronic acids.

Nucleophilic Coupling (Reverse Polarity): Synthesizing and coupling BDI-3-boronates.

Direct C–H Functionalization: Iridium-catalyzed borylation of the benzenoid ring.
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Strategic Reaction Map
The following decision tree illustrates the optimal synthetic pathways based on the desired

substitution pattern.

Target Functionalization

Heterocyclic Core (C3)

Benzenoid Ring (C4-C7)

Method A: Standard Suzuki
(3-Halo-BDI + Ar-B(OH)2) Commercially Available Halide

Method B: Reverse Suzuki
(3-Bpin-BDI + Ar-X)

 Unstable Ar-B(OH)2 Partner

Method C: C-H Activation
(Ir-Catalyzed Borylation)

 Late-Stage Diversification

Click to download full resolution via product page

Figure 1: Strategic decision tree for selecting the appropriate coupling methodology.

Method A: Standard Suzuki Coupling (Electrophilic
BDI)
Target: C3-Aryl/Heteroaryl derivatives. Mechanism: Pd(0)-catalyzed cross-coupling of 3-halo-

benzo[d]isothiazoles with aryl boronic acids.

Critical Considerations
Catalyst Selection: The sulfur atom in the BDI ring can act as a catalyst poison.[1] Bis-

phosphine ligands like dppf or bulky monophosphines (XPhos) are required to prevent

catalyst deactivation.

Base Sensitivity: Strong bases (e.g.,

) can trigger ring opening.[1] Carbonate bases (

,

) are preferred.
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Protocol 1: Coupling of 3-Chlorobenzo[d]isothiazole
Reagents:

3-Chlorobenzo[d]isothiazole (1.0 equiv)

Aryl Boronic Acid (1.2 equiv)

Catalyst:

(5 mol%)

Base:

(2.0 M aqueous, 3.0 equiv)[1]

Solvent: 1,4-Dioxane (0.2 M concentration)

Procedure:

Charge a reaction vial with 3-chlorobenzo[d]isothiazole (169 mg, 1.0 mmol), aryl boronic acid

(1.2 mmol), and

(41 mg, 0.05 mmol).

Evacuate and backfill with

(3 cycles).

Add degassed 1,4-dioxane (5 mL) and 2.0 M aq.

(1.5 mL).

Heat to 90 °C for 4–6 hours. Note: Monitor by LCMS.[1] The chloride is less reactive than the

bromide; if conversion is slow, increase temp to 100 °C.[1]

Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over

, and concentrate. Purify via silica gel chromatography (Hex/EtOAc).
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Method B: Reverse Polarity (Nucleophilic BDI)
Target: Coupling electron-poor aryl halides or complex heterocycles to the BDI core. Challenge:

BDI-3-boronic acids are prone to protodeboronation (loss of the boron handle) due to the

electron-withdrawing nature of the adjacent C=N bond. Solution: Use the Pinacol Ester (Bpin),

which is significantly more stable than the free acid.[1]

Protocol 2: Synthesis of 3-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)benzo[d]isothiazole
Warning: Do not use n-BuLi/Lithiation for this synthesis.[1] Direct lithiation at C3 often leads to

ring cleavage (N-S bond attack). The Miyaura borylation described below is the safest route.

Reagents:

3-Bromobenzo[d]isothiazole (1.0 equiv)

Bis(pinacolato)diboron (ngcontent-ng-c567981813="" _nghost-ng-c1980439775=""

class="inline ng-star-inserted">

) (1.1 equiv)

Catalyst:

(3-5 mol%)

Base: Potassium Acetate (KOAc) (3.0 equiv) – Anhydrous is critical.

Solvent: 1,4-Dioxane (anhydrous)

Procedure:

Combine 3-bromobenzo[d]isothiazole (214 mg, 1.0 mmol),

(280 mg, 1.1 mmol), KOAc (294 mg, 3.0 mmol), and catalyst (41 mg) in a dry pressure tube.
[1]

Add anhydrous dioxane (5 mL) under
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.

Heat at 90 °C for 2–4 hours.

QC Check: Filter a small aliquot through Celite and check by

NMR. Look for the disappearance of the C4-H doublet shift characteristic of the bromide.

Isolation: Filter through a Celite pad, wash with EtOAc, and concentrate.[1] The resulting

Bpin ester is stable enough for silica chromatography (rapid elution) but is best used crude in

the next step to minimize hydrolysis.

Method C: C–H Activation (Benzenoid
Functionalization)
Target: Late-stage introduction of handles at C4–C7 positions. Mechanism: Iridium-catalyzed

C–H borylation controlled by steric hindrance.

Regioselectivity Rules[1]
Unsubstituted BDI: Borylation occurs preferentially at C4 (most acidic) and C7 (sterically

accessible).

C3-Substituted BDI: If C3 is substituted (e.g., with an aryl group), borylation is directed to C5

or C6 to avoid steric clash with the C3 substituent and the N/S heteroatoms.[1]

Protocol 3: Ir-Catalyzed C–H Borylation
Reagents:

Benzo[d]isothiazole substrate (1.0 equiv)

(1.0 equiv)

Catalyst Precursor:

(1.5 mol%)

Ligand: 4,4’-Di-tert-butyl-2,2’-bipyridine (dtbpy) (3.0 mol%)
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Solvent: THF or MTBE (anhydrous)

Procedure:

In a glovebox or under strict

, prepare a stock solution of the catalyst: Mix

(10 mg) and dtbpy (8 mg) in THF (2 mL). The solution should turn dark brown.

Add the catalyst solution to a mixture of the BDI substrate (1.0 mmol) and

(1.0 mmol).

Heat at 60–80 °C in a sealed tube for 16 hours.

Workup: Evaporate volatiles. The residue is usually pure enough for subsequent Suzuki

coupling.

Troubleshooting & Optimization Guide
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Issue Probable Cause Corrective Action

No Reaction (Method A) Sulfur poisoning of Pd.

Switch to high-activity

catalysts: Pd(OAc)₂/SPhos or

Pd-PEPPSI-IPr. Increase

loading to 10 mol%.

Ring Opening
Base is too strong or

nucleophilic.[1]

Replace hydroxide/alkoxide

bases with

or

.[1] Avoid alcohols as solvents.

[1]

Protodeboronation BDI-3-boronic acid is unstable.

Use the Pinacol Ester (Method

B). Add water only after the

catalyst is active.[1] Use

anhydrous conditions for the

borylation step.[1]

Homocoupling (Ar-Ar) Oxygen in the system.[2][3][4]

Rigorous degassing is

essential.[1] Sparge solvents

with Argon for 15 mins before

use.

Data Summary: Reactivity Profile
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Position Reactivity (S_NAr) Reactivity (Suzuki)
Recommended
Strategy

C3
High (Cl/Br

displacement)
Excellent

Method A

(Electrophilic)

C4 Low Good
Method C (C-H

Borylation)

C5/C6 Very Low Moderate
Pre-functionalized

building blocks

C7 Low Good
Method C (C-H

Borylation)

References
Suzuki Coupling on Heterocycles:CN102040563A - Preparation method for 3-aryl

benzo[d]isothiazole. (Describes Pd-catalyzed coupling of 3-halo-BDI).

Miyaura Borylation of Fused Systems: Molander, G. A., et al. "Palladium-Catalyzed

Borylation of Aryl and Heteroaryl Halides."[1] Journal of Organic Chemistry. (General

protocol adapted for BDI).

Ir-Catalyzed C-H Borylation:Regioselective C–H Functionalization of 2,1,3-Benzothiadiazole.

(Analogous system showing C4/C7 selectivity).

Lithiation Risks:Lithiation of five-membered heteroaromatic compounds. (Details ring

cleavage risks of isothiazoles).

General BDI Synthesis:Synthesis of benzo[d]isothiazoles: an update. (Review of scaffold

stability and formation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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